N-(3-(furan-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide

• IUPAC Name: N-[3-(furan-2-yl)-3-hydroxypropyl]-4-methylthiophene-2-carboxamide
• InChI: InChI=1S/C13H15NO3S/c1-9-7-12(18-8-9)13(16)14-5-4-10(15)11-3-2-6-17-11/h2-3,6-8,10,15H,4-5H2,1H3,(H,14,16)
• InChI Key: LQCDCLMYCWNKBT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=C1)C(=O)NCCC(C2=CC=CO2)O
• Molecular Formula: C13H15NO3S
• Molecular Weight: 265.33 g/mol
• CAS No.: 1421498-29-4

Description

N-(3-(furan-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide is a useful research compound. Its molecular formula is C13H15NO3S and its molecular weight is 265.33. The purity is usually 95%.
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Scientific Research Applications

Materials Science and Solar Cell Applications

One study explores the use of phenothiazine derivatives with furan as a conjugated linker in dye-sensitized solar cells (DSSCs). These compounds, including ones structurally related to N-(3-(furan-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide, have been found to significantly enhance the solar energy-to-electricity conversion efficiency. The introduction of furan linkers resulted in a notable improvement in device performance, demonstrating the potential of furan derivatives in the development of high-efficiency DSSCs (Se Hun Kim et al., 2011).

Pharmaceutical Applications and Biological Activity

Another area of research focuses on the synthesis and biological evaluation of compounds related to this compound. For instance, studies on furan-3-carboxamides have shown promising antimicrobial activity against various microorganisms, highlighting the potential of furan derivatives in the development of new antimicrobial agents (N. Zanatta et al., 2007). Additionally, furan and thiophene derivatives are investigated for their potential as anticancer, antibacterial, antifungal, anti-inflammatory, and immunological modulator agents, further underscoring the therapeutic potential of these compounds (Sandra M. Bonilla-Castañeda et al., 2022).

Organic Synthesis and Chemical Transformations

Research on the chemical transformations and synthetic applications of furan and thiophene derivatives provides valuable insights into the versatility of these compounds in organic synthesis. Studies have explored various synthetic approaches to create enaminones and other derivatives, demonstrating the utility of furan and thiophene moieties in the development of novel organic compounds with potential applications in materials science, pharmaceuticals, and as intermediates in complex organic syntheses (E. Stepanova et al., 2020).

Mechanism of Action

Target of Action

N-(3-(furan-2-yl)-3-hydroxypropyl)-4-methylthiophene-2-carboxamide is a furan derivative . Furan derivatives have been found to exhibit a wide range of biological and pharmacological characteristics, making them valuable in the realm of medicinal chemistry . They have been employed as medicines in a number of distinct disease areas . .

Mode of Action

Furan derivatives, in general, have been found to interact with various targets in the body, leading to a range of therapeutic effects .

Biochemical Pathways

Furan derivatives have been found to interact with various biochemical pathways, leading to a range of downstream effects .

Pharmacokinetics

Furan derivatives, in general, have been found to have certain pharmacokinetic characteristics that influence their bioavailability .

Result of Action

Furan derivatives, in general, have been found to have a range of therapeutic advantages, such as anti-ulcer, diuretic, muscle relaxant, anti-protozoal, antibacterial or antifungal or antiviral, anti-inflammatory, analgesic, antidepressant, anti-anxiolytic, anti-parkinsonian, anti-glaucoma, antihypertensive, anti-aging and anticancer .